2-hydroxy-4-methyl-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyrimidine-5-sulfonamide

• Molecular Formula: C14H17N3O4S
• Molecular Weight: 323.37 g/mol
• IUPAC Name: 6-methyl-2,4-dioxo-N-(2,4,6-trimethylphenyl)-1H-pyrimidine-5-sulfonamide
• InChI: InChI=1S/C14H17N3O4S/c1-7-5-8(2)11(9(3)6-7)17-22(20,21)12-10(4)15-14(19)16-13(12)18/h5-6,17H,1-4H3,(H2,15,16,18,19)
• InChI Key: SUIHKGPJPGXFBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NS(=O)(=O)C2=C(NC(=O)NC2=O)C)C

Description

2-hydroxy-4-methyl-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyrimidine-5-sulfonamide is a sulfonamide derivative featuring a dihydropyrimidine core substituted with hydroxy, methyl, and oxo groups. The sulfonamide moiety is linked to a 2,4,6-trimethylphenyl group, imparting steric bulk and lipophilicity.

Biological Activity

2-Hydroxy-4-methyl-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyrimidine-5-sulfonamide is a compound with significant potential in medicinal chemistry, particularly due to its diverse biological activities. This article explores its biological activity, including antimicrobial, anti-inflammatory, and anticancer properties, supported by relevant case studies and research findings.

Molecular Characteristics

The compound has the following molecular characteristics:

Property	Value
Molecular Formula	C14H17N3O4S
Molecular Weight	323.37 g/mol
IUPAC Name	6-methyl-2,4-dioxo-N-(2,4,6-trimethylphenyl)-1H-pyrimidine-5-sulfonamide

Antimicrobial Activity

Research has shown that sulfonamide derivatives exhibit notable antimicrobial properties. Specifically, thienopyrimidine compounds have demonstrated effectiveness against various bacteria and fungi. In a study assessing the antimicrobial efficacy of related compounds, it was found that certain derivatives displayed significant activity against gram-positive bacteria such as Staphylococcus aureus, while showing reduced efficacy against gram-negative strains like Escherichia coli .

Key Findings:

• The compound showed enhanced antibacterial activity compared to traditional sulfonamides.
• It effectively inhibited bacterial DNA replication and transcription processes.

Anti-inflammatory Properties

Sulfonamides are also recognized for their anti-inflammatory effects. The compound's ability to inhibit pro-inflammatory cytokines contributes to its therapeutic potential in treating inflammatory diseases. In vitro studies indicated that derivatives of this compound can reduce the production of inflammatory mediators in immune cells .

Case Study:
A recent investigation into the anti-inflammatory effects of thienopyrimidine-sulfonamide hybrids revealed that these compounds significantly decreased the levels of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in activated macrophages .

Anticancer Potential

The anticancer activity of 2-hydroxy-4-methyl-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyrimidine-5-sulfonamide has been explored through various studies. The compound has been shown to induce apoptosis in cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation.

Research Insights:

• In vitro assays demonstrated that the compound inhibited cell growth in several cancer cell lines.
• Mechanistic studies revealed that it activates caspase pathways leading to programmed cell death .

Summary of Research Findings

The biological activities of 2-hydroxy-4-methyl-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyrimidine-5-sulfonamide underscore its potential as a versatile therapeutic agent. Its multifaceted actions against microbial infections, inflammation, and cancer make it a valuable candidate for further research and development.

Comparison with Similar Compounds

Key Observations:

Substituent Effects :

• The 2,4,6-trimethylphenyl group in the target compound increases steric hindrance and lipophilicity compared to the allyl or chlorobenzyl groups in analogs . This may reduce aqueous solubility but enhance membrane permeability.
• The chlorine atom in the chlorobenzyl analog could improve electronic interactions in binding pockets, a feature absent in the target compound.

pKa and Ionization :

• The target compound’s sulfonamide group is expected to have a pKa near 7.8–8.2 , similar to the thioacetamide derivative (pKa = 7.83) . This suggests partial ionization at physiological pH, influencing bioavailability.

Molecular Weight and Drug-Likeness :

• The target compound (323.07 g/mol) falls within the acceptable range for oral bioavailability (typically <500 g/mol), though its high lipophilicity may challenge solubility.

Synthetic Accessibility :

• The allyl-substituted analog (MW = 245.25) is simpler to synthesize due to its smaller substituent, whereas the trimethylphenyl group in the target compound requires multi-step functionalization.